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Introduction

(Asp)2-Rhodamine 110 is a highly sensitive and specific fluorogenic substrate for caspases, a
family of cysteine proteases that play a critical role in the execution of apoptosis or
programmed cell death. The substrate itself is a non-fluorescent molecule. However, upon
cleavage by an active caspase, it releases the highly fluorescent Rhodamine 110, which can
be detected by fluorescence microscopy or fluorometry. This property makes (Asp)2-
Rhodamine 110 and its derivatives invaluable tools for the detection and quantification of
caspase activity in vitro and in cell-based assays, aiding in the study of apoptosis and the
screening of potential drug candidates that modulate this pathway.

Correct preparation of the (Asp)2-Rhodamine 110 stock solution is critical for obtaining
accurate and reproducible results. This document provides detailed protocols for the
preparation, storage, and quality control of (Asp)2-Rhodamine 110 stock solutions.

Quantitative Data Summary
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For clarity and ease of comparison, the key quantitative parameters for the preparation of an
(Asp)2-Rhodamine 110 stock solution are summarized in the table below. The following
protocol is based on a commercially available analog, (Z-DEVD)2-Rhodamine 110, which is a
substrate for caspase-3.

Parameter Value Reference
Compound Name (Z-DEVD)2-Rhodamine 110 [1]
Molecular Weight (MW) 1515.46 g/mol [1]

Anhydrous Dimethyl Sulfoxide
Recommended Solvent

(DMSO)
Recommended Stock
_ 10 mM
Concentration
Storage Temperature
. -20°C [1]
(Lyophilized Powder)
Storage Temperature (Stock
_ -20°C
Solution)
Stock Solution Stability Up to 3 months at -20°C
Excitation Wavelength
) ~496 nm [2]
(Rhodamine 110)
Emission Wavelength
~520 nm [2]

(Rhodamine 110)

Experimental Protocols
Materials and Reagents

* (Asp)2-Rhodamine 110 (or its derivative, e.g., (Z-DEVD)2-Rhodamine 110)
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes
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» Pipettes and sterile, nuclease-free tips
» Vortex mixer

e -20°C freezer

Protocol for Preparing a 10 mM Stock Solution

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of (Z-
DEVD)2-Rhodamine 110 (MW: 1515.46 g/mol ).

o Equilibrate Reagents: Allow the lyophilized (Z-DEVD)2-Rhodamine 110 powder and
anhydrous DMSO to warm to room temperature before opening to prevent condensation of
moisture.

o Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of the
compound needed. For example, to prepare 100 L of a 10 mM stock solution:

o Moles = Concentration (M) x Volume (L)

o Moles = 0.010 mol/L x 0.0001 L =1 x 10-® moles

o Mass (g) = Moles x Molecular Weight ( g/mol )

o Mass (g) =1 x 10~° mol x 1515.46 g/mol = 0.001515 g = 1.52 mg

o Weigh the Compound: Carefully weigh out the calculated mass (e.g., 1.52 mg) of the
lyophilized (Z-DEVD)2-Rhodamine 110 powder.

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO (e.g., 100 pL) to the vial
containing the powder.

o Ensure Complete Dissolution: Vortex the solution thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in
dissolution.

» Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 5-10 pL) in microcentrifuge tubes.
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o Store Properly: Store the aliquots at -20°C, protected from light.

Quality Control of the Stock Solution

To ensure the quality and functionality of the prepared stock solution, a simple functional check
can be performed.

Prepare a Working Solution: Dilute the 10 mM stock solution in an appropriate assay buffer
to a final working concentration (e.g., 10 uM).

e Enzymatic Reaction: In a microplate well, add the working solution to a buffer containing a
known active caspase (e.g., recombinant caspase-3).

o Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation
and emission wavelengths (~496 nm and ~520 nm, respectively) over time.

» Negative Control: As a negative control, add the working solution to a buffer without the
caspase.

e Analysis: A significant increase in fluorescence in the presence of the active caspase
compared to the negative control indicates that the stock solution is functional.

Visualizations
Signaling Pathway of Caspase Activation and Substrate
Cleavage
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Caption: Caspase activation pathways leading to apoptosis.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing (Asp)2-Rhodamine 110 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10783023/docs?utm_src=pdf-body#preparation-of-asp-2-rhodamine-110-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b10783023?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/32789
https://biotium.com/product/caspase-3-devd-r110-fluorometric-hts-assay-kit/
https://www.benchchem.com/product/b10783023/docs#preparation-of-asp-2-rhodamine-110-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b10783023/docs#preparation-of-asp-2-rhodamine-110-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b10783023/docs#preparation-of-asp-2-rhodamine-110-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b10783023/docs#preparation-of-asp-2-rhodamine-110-stock-solution-application-notes-and-protocols
https://www.benchchem.com/product/b10783023?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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